Cas no 1248721-94-9 ([2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride)

• Product Name: [2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride
• CAS No: 1248721-94-9
• MF: C₈H₁₃ClN₂O₂S₂
• MW: 268.784018278122
• CID: 5281013
• PubChem ID: 165445607
• Update Time: 2025-11-05

[2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1248721-94-9
• [2-(diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride
• EN300-681078
• [2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride

• Inchi： 1S/C8H13ClN2O2S2/c1-3-11(4-2)8-10-5-7(14-8)6-15(9,12)13/h5H,3-4,6H2,1-2H3
• InChI Key： IVWZTJDGDADGKT-UHFFFAOYSA-N
• SMILES： ClS(CC1=CN=C(N(CC)CC)S1)(=O)=O

Computed Properties

• Exact Mass: 268.0106977g/mol
• Monoisotopic Mass: 268.0106977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.9Ų

Additional information on [2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride

Introduction to [2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride (CAS No. 1248721-94-9)

[2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1248721-94-9, has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules and its potential role in developing novel therapeutic agents.

The molecular structure of [2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride consists of a thiazole core substituted with a diethylamino group and a methanesulfonyl chloride moiety. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in organic synthesis. The thiazole ring, known for its stability and biological relevance, is a common scaffold in many pharmacologically active compounds. The presence of the diethylamino group enhances the compound's basicity, while the methanesulfonyl chloride functionality provides a reactive site for further derivatization.

In recent years, there has been growing interest in exploring the applications of [2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride in medicinal chemistry. Researchers have been investigating its potential as a building block for the synthesis of inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing compounds that interact with enzymes involved in cancer metabolism. The thiazole moiety's ability to mimic biological structures allows for the design of molecules that can selectively inhibit specific enzymatic activities, thereby offering therapeutic benefits.

One of the most compelling aspects of [2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride is its role in the synthesis of sulfonamide derivatives. Sulfonamides are a class of heterocyclic compounds known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory properties. The methanesulfonyl chloride group in this compound serves as a precursor for introducing sulfonamide functionalities into target molecules. This has led to several innovative approaches in drug discovery, where [2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride is used to create novel sulfonamide-based drugs with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have further highlighted the importance of [2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride as a key intermediate. Molecular modeling studies have revealed that this compound can form stable complexes with various biological targets, including proteins and nucleic acids. These interactions are critical for understanding its mechanism of action and optimizing its pharmacological properties. The ability to predict and manipulate these interactions using computational tools has accelerated the drug discovery process significantly.

The synthetic versatility of [2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride also makes it an attractive candidate for industrial applications. Its reactivity allows for easy modification through various chemical transformations, enabling the production of a wide range of derivatives with tailored properties. This flexibility is particularly valuable in pharmaceutical manufacturing, where precision and efficiency are paramount. Companies involved in drug development have incorporated this compound into their synthetic pipelines to streamline the production of high-quality active pharmaceutical ingredients (APIs).

In conclusion, [2-(Diethylamino)-1,3-thiazol-5-yl]methanesulfonyl chloride (CAS No. 1248721-94-9) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an indispensable tool for synthesizing bioactive molecules and exploring new therapeutic strategies. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in advancing medical science.